N-(4-methoxybenzyl)-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-N'-[(1-methylpiperidin-4-ylidene)amino]oxamide
• InChI: InChI=1S/C16H22N4O3/c1-20-9-7-13(8-10-20)18-19-16(22)15(21)17-11-12-3-5-14(23-2)6-4-12/h3-6H,7-11H2,1-2H3,(H,17,21)(H,19,22)
• InChI Key: NDRVPBLZZYAAGW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=NNC(=O)C(=O)NCC2=CC=C(C=C2)OC)CC1
• Molecular Formula: C16H22N4O3
• Molecular Weight: 318.37 g/mol

Description

N-(4-methoxybenzyl)-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide is a chemical compound that has been synthesized for scientific research purposes. This compound has been studied for its potential use in various applications, including as a therapeutic agent and as a tool for understanding biological processes.

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins that are involved in disease processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxybenzyl)-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide in lab experiments is its potential as a therapeutic agent for treating various diseases. Additionally, it may be useful as a tool for understanding biological processes. One limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research involving N-(4-methoxybenzyl)-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide. One area of research could focus on further elucidating the compound's mechanism of action. Another area of research could involve testing the compound's potential as a therapeutic agent for specific diseases. Additionally, the compound could be used as a tool for studying various biological processes, such as cell signaling and gene expression.

Synthesis Methods

The synthesis of N-(4-methoxybenzyl)-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide involves several steps. One common method involves the reaction of 4-methoxybenzaldehyde with hydrazine hydrate to form 4-methoxybenzaldehyde hydrazone. This compound is then reacted with 1-methyl-4-piperidinone to form the final product.

Scientific Research Applications

N-(4-methoxybenzyl)-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide has been studied for its potential use in various scientific research applications. One area of research has focused on the compound's potential as a therapeutic agent for treating various diseases, including cancer and neurological disorders.